Cas no 1455672-92-0 (4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde)

4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde is a fluorinated aromatic aldehyde derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a benzaldehyde core substituted with a methylamino group and a 3-fluorophenyl moiety, enhancing its reactivity and utility as an intermediate in the synthesis of complex molecules. The fluorine substituent contributes to electronic modulation, improving selectivity in cross-coupling and condensation reactions. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to serve as a versatile building block. High purity and consistent quality ensure reliable performance in demanding synthetic processes.
4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde structure
1455672-92-0 structure
Product Name:4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde
CAS No:1455672-92-0
MF:C14H12FNO
MW:229.249587059021
MDL:MFCD15498601
CID:4605986
Update Time:2025-10-23

4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-Fluorophenyl)(Methyl)Amino]Benzaldehyde(WXC00726)
    • 4-[(3-Fluorophenyl)(Methyl)Amino]Benzaldehyde
    • Benzaldehyde, 4-[(3-fluorophenyl)methylamino]-
    • 4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde
    • MDL: MFCD15498601
    • Inchi: 1S/C14H12FNO/c1-16(14-4-2-3-12(15)9-14)13-7-5-11(10-17)6-8-13/h2-10H,1H3
    • InChI Key: RPRSXOKEXHWHHK-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(N(C2=CC=CC(F)=C2)C)C=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

4-(3-Fluorophenyl)(Methyl)AminoBenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F632650-10mg
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Fluorochem
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